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Compound of Interest

Compound Name: 2,3,4-Trichloronitrobenzene

Cat. No.: B101362 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical isomers and their distinct properties is fundamental. This guide

provides a detailed examination of the six isomers of trichloronitrobenzene, covering their

physical and chemical properties, synthesis, and analytical protocols. Trichloronitrobenzene

isomers are notable for their roles as intermediates in the synthesis of pharmaceuticals,

agrochemicals, and dyes.

Core Properties and Identification
Trichloronitrobenzene (C₆H₂Cl₃NO₂) is an aromatic compound with a molecular weight of

approximately 226.44 g/mol . The six constitutional isomers are distinguished by the

arrangement of the three chlorine atoms and one nitro group on the benzene ring. These

isomers are typically white to yellow crystalline solids and are generally insoluble in water.[1][2]

[3][4][5][6] Their reactivity is characterized by incompatibility with strong bases and strong

oxidizing agents.[1][5][6]

A summary of the key physical and chemical properties for each isomer is presented below for

clear comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b101362?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2139207.htm
https://www.nbinno.com/?news/AZE-245-trichloronitrobenzene-a-comprehensive-overview
https://www.nbinno.com/article/pharmaceutical-intermediates/role-3-4-5-trichloronitrobenzene-modern-chemical-synthesis-yc
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3359521.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2139207_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6405492.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2139207.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2139207_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6405492.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
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Trichloro
nitrobenz
ene

2,4,5-
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ene

2,4,6-
Trichloro
nitrobenz
ene

3,4,5-
Trichloro
nitrobenz
ene

2,3,5-
Trichloro
nitrobenz
ene

2,3,6-
Trichloro
nitrobenz
ene

CAS

Number

17700-09-

3[7]
89-69-0[2]

18708-70-

8[6]

20098-48-

0[3]

20098-47-

9
13539-44-3

Appearanc

e

White to

light yellow

crystal

powder or

needles.[1]

[5]

Yellow

crystalline

solid,

prisms, or

needles.[2]

[8]

Needles in

alcohol or

light beige

crystals.[6]

[9]

White to

light yellow

crystal

powder or

pale-yellow

crystals.[3]

[4]

- -

Melting

Point

53-56 °C[1]

[5]
55-58 °C[2]

70-72

°C[10][11]

68-71 °C[4]

[12]
- -

Boiling

Point

296.2 °C

(Predicted)

[5]

297-298

°C[2]

303.2 °C

(Predicted)

[10]

284.1 °C[3] - -

Density

(g/cm³)

~1.72

(estimate)

[1]

1.79 at 23

°C[8]

~1.65-

1.7[10][13]
1.651[3] - -

Water

Solubility

Insoluble[1

][5]

Insoluble[2

][8]

Insoluble[6

][9]

Insoluble[4

][14]
- -

Flash Point >110 °C[1] >110 °C[8]
137.2

°C[10]

Data

unavailable

[4]

- -

Synthesis and Industrial Relevance
The primary application of trichloronitrobenzene isomers lies in their function as intermediates

in chemical synthesis. For instance, 2,3,4-Trichloronitrobenzene is a key starting material for

producing third-generation quinolone antibacterial drugs like Lomefloxacin and Ofloxacin, as

well as the herbicide Aclonifen.[1][5] Similarly, 2,4,5-Trichloronitrobenzene is utilized in the
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manufacturing of various agrochemicals, dyes (including acid, azo, and reactive dyes), and as

an intermediate for pharmaceuticals such as antihistamines and antifungal agents.[2] 3,4,5-

Trichloronitrobenzene serves as a reagent in the synthesis of INT131, a molecule that

regulates insulin sensitivity, and in the creation of thyroid hormone receptor β selective ligands.

[4][12]

A general method for synthesizing these isomers involves the nitration of the corresponding

trichlorobenzene.

Experimental Protocols
General Synthesis of a Trichloronitrobenzene Isomer
(e.g., 2,4,5-Trichloronitrobenzene)
This protocol outlines a common laboratory-scale synthesis.

Materials:

1,2,4-Trichlorobenzene

Concentrated Nitric Acid

Concentrated Sulfuric Acid

Ice water

Reactor vessel with stirring and temperature control

Procedure:

Add 1,2,4-trichlorobenzene to the reactor.

Prepare a mixed acid solution of concentrated nitric acid and concentrated sulfuric acid.

Slowly add the mixed acid to the reactor at room temperature while stirring.

After the addition is complete, heat the reaction mixture to 50°C and maintain for 2 hours.[15]
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After the reaction, pour the mixture into a large volume of ice water.

Allow the mixture to stand, which will cause the product to precipitate.

Filter the precipitate to obtain 2,4,5-trichloronitrobenzene.[15]

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard and highly effective technique for the separation and identification of

trichloronitrobenzene isomers in a sample.

Instrumentation:

Gas chromatograph with an appropriate capillary column (e.g., non-polar)

Mass spectrometer detector

Procedure:

Sample Preparation: Dissolve the sample containing the trichloronitrobenzene isomers in a

suitable organic solvent (e.g., hexane or dichloromethane). If analyzing a complex matrix like

soil or biological tissue, an extraction step (e.g., liquid-liquid extraction or solid-phase

extraction) is necessary to isolate the analytes.[16]

Injection: Inject a small volume of the prepared sample into the GC inlet.

Separation: The isomers are separated based on their boiling points and interaction with the

stationary phase of the GC column as they are carried by an inert gas.

Detection and Identification: As each isomer elutes from the column, it enters the mass

spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a

unique fingerprint for each isomer, allowing for positive identification.[7][8][9][14]

Biological and Toxicological Significance
Exposure to trichloronitrobenzene compounds can pose health risks. They are known to be

irritants to the eyes and skin.[8][14] A significant toxicological concern is that absorption into the
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body can lead to the formation of methemoglobin, which, in sufficient concentrations, can

cause cyanosis (a bluish discoloration of the skin due to poor oxygen circulation).[6][8][9][14]

Some isomers, such as 2,4,5-trichloronitrobenzene, are considered potentially carcinogenic.[2]

Due to these hazards, handling these compounds requires stringent safety measures, including

the use of protective clothing and gloves, and ensuring adequate ventilation to avoid inhalation.

[2]

Logical Workflow for Isomer Analysis
The following diagram illustrates a typical workflow for the analysis of trichloronitrobenzene

isomers from a sample matrix.

Workflow for Trichloronitrobenzene Isomer Analysis

Sample Collection
(e.g., Soil, Water, Tissue)

Sample Preparation
(e.g., Liquid-Liquid Extraction, SPE)

Extraction

Instrumental Analysis
(GC-MS or GC-ECD)

Injection

Data Processing
(Peak Identification, Quantification)

Data Acquisition

Reporting
(Concentration of each isomer)

Interpretation
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Click to download full resolution via product page

Caption: A generalized workflow for the analysis of trichloronitrobenzene isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Isomers of
Trichloronitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101362#isomers-of-trichloronitrobenzene-and-their-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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